Cas no 80172-30-1 (2-Butenoic acid, 2,3-dihydroxy- (9CI))

• Product name: 2-Butenoic acid, 2,3-dihydroxy- (9CI)
• CAS No: 80172-30-1
• MF: C₄H₆O₄
• MW: 118.088041782379
• CID: 1018709
• PubChem ID: 76171132

2-Butenoic acid, 2,3-dihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2,3-dihydroxy- (9CI)
• 2-Butenoic acid,2,3-dihydroxy-(9ci)
• 80172-30-1
• 2-BUTENOIC ACID, 2,3-DIHYDROXY-
• DB-269921

• Inchi： InChI=1S/C4H6O4/c1-2(5)3(6)4(7)8/h5-6H,1H3,(H,7,8)
• InChI Key： ALAAEFCFIREZJW-UHFFFAOYSA-N
• SMILES： CC(=C(C(=O)O)O)O

Computed Properties

• Exact Mass: 118.02660867g/mol
• Monoisotopic Mass: 118.02660867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 77.8Ų
• XLogP3: 0.5